Cas no 2413887-05-3 (tert-butyl N-(5-nitro-2-sulfanylpyrimidin-4-yl)carbamate)

• Product Name: tert-butyl N-(5-nitro-2-sulfanylpyrimidin-4-yl)carbamate
• CAS No: 2413887-05-3
• MF: C₉H₁₂N₄O₄S
• MW: 272.280980110168
• CID: 5675473
• PubChem ID: 165768588
• Update Time: 2025-08-05

tert-butyl N-(5-nitro-2-sulfanylpyrimidin-4-yl)carbamate Chemical and Physical Properties

Names and Identifiers

• EN300-26666414
• 2413887-05-3
• tert-butyl N-(5-nitro-2-sulfanylpyrimidin-4-yl)carbamate

• Inchi： 1S/C9H12N4O4S/c1-9(2,3)17-8(14)12-6-5(13(15)16)4-10-7(18)11-6/h4H,1-3H3,(H2,10,11,12,14,18)
• InChI Key： SFKQDFKVPSSHLP-UHFFFAOYSA-N
• SMILES： S=C1N=CC(=C(N1)NC(=O)OC(C)(C)C)[N+](=O)[O-]

Computed Properties

• Exact Mass: 272.05792605g/mol
• Monoisotopic Mass: 272.05792605g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 18
• Rotatable Bond Count: 3
• Complexity: 458
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.3
• Topological Polar Surface Area: 141Ų

Additional information on tert-butyl N-(5-nitro-2-sulfanylpyrimidin-4-yl)carbamate

Comprehensive Analysis of tert-butyl N-(5-nitro-2-sulfanylpyrimidin-4-yl)carbamate (CAS No. 2413887-05-3) in Modern Pharmaceutical Research

The compound tert-butyl N-(5-nitro-2-sulfanylpyrimidin-4-yl)carbamate (CAS No. 2413887-05-3) has garnered significant attention in pharmaceutical and organic chemistry research due to its unique structural features and potential applications. As a pyrimidine derivative, this molecule combines a nitro group, sulfanyl moiety, and tert-butyl carbamate protection, making it a versatile intermediate for drug discovery. Recent studies highlight its relevance in developing kinase inhibitors and anticancer agents, aligning with the growing demand for targeted therapies in precision medicine.

Researchers are particularly interested in the synthetic utility of CAS No. 2413887-05-3, as its 5-nitro-2-sulfanylpyrimidine core serves as a scaffold for heterocyclic modifications. The tert-butyloxycarbonyl (Boc) protecting group enhances the compound's stability during multi-step syntheses, addressing common challenges in peptide coupling reactions. This aligns with current trends in green chemistry, where efficient protection-deprotection strategies minimize waste generation – a key concern for sustainable pharmaceutical manufacturing.

The structural characteristics of tert-butyl N-(5-nitro-2-sulfanylpyrimidin-4-yl)carbamate enable diverse electrophilic substitution reactions, making it valuable for creating structure-activity relationship (SAR) libraries. In computational chemistry, this compound's molecular descriptors are frequently analyzed to predict bioavailability and target binding affinity – critical parameters in AI-driven drug design. These applications respond to the pharmaceutical industry's increasing reliance on in silico screening methods to accelerate discovery timelines.

Analytical characterization of CAS No. 2413887-05-3 typically involves advanced techniques like HPLC-MS and NMR spectroscopy, with particular focus on the nitro group's electronic effects on the pyrimidine ring. The compound's chromatographic behavior provides insights for developing analytical methods in quality control, addressing regulatory requirements for pharmaceutical intermediates. This aspect gains importance as regulatory agencies emphasize impurity profiling in drug substance manufacturing.

From a commercial perspective, tert-butyl N-(5-nitro-2-sulfanylpyrimidin-4-yl)carbamate represents a growing segment in the fine chemicals market, with suppliers offering custom scale-up synthesis services. The compound's patent landscape reveals applications in bioconjugation chemistry and prodrug development, particularly for solubility enhancement – a persistent challenge in formulation science. These developments coincide with industry efforts to improve drug delivery systems for poorly soluble active pharmaceutical ingredients (APIs).

In biochemical studies, the sulfanyl group in this compound shows potential for thiol-disulfide exchange reactions, relevant to redox biology research. This property has sparked interest in developing covalent inhibitors that target cysteine residues in disease-related proteins. Such applications align with current investigations into reactive oxygen species (ROS)-modulating therapeutics, particularly for age-related diseases and inflammatory conditions.

The stability profile of CAS No. 2413887-05-3 under various pH conditions makes it suitable for exploring pH-dependent drug release mechanisms. This characteristic is valuable for designing gastro-resistant formulations – a trending topic in oral drug delivery research. Additionally, the compound's photophysical properties are being investigated for potential applications in fluorescence labeling and molecular imaging probes.

As the pharmaceutical industry embraces continuous manufacturing technologies, the synthetic routes to tert-butyl N-(5-nitro-2-sulfanylpyrimidin-4-yl)carbamate are being optimized for flow chemistry applications. Researchers are developing catalytic methods to introduce the nitro group more efficiently, reducing the environmental impact compared to traditional nitration processes. These advancements support the industry's transition toward sustainable chemical processes while maintaining high atom economy.

In conclusion, tert-butyl N-(5-nitro-2-sulfanylpyrimidin-4-yl)carbamate (CAS No. 2413887-05-3) represents a multifaceted building block with expanding applications in medicinal chemistry and drug development. Its structural features address several contemporary challenges in small molecule therapeutics, from target engagement strategies to formulation science. As research continues to uncover new utilities for this compound, its role in advancing precision medicine and personalized therapeutics is expected to grow significantly.